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Compound of Interest

Compound Name:
2-Methoxypyridine-3-sulfonyl

chloride

Cat. No.: B126392 Get Quote

This guide provides comprehensive information on 2-Methoxypyridine-3-sulfonyl chloride,

tailored for researchers, scientists, and professionals in drug development. It covers the core

chemical properties, a generalized experimental approach, and a conceptual workflow for its

synthesis.

Core Chemical Properties
2-Methoxypyridine-3-sulfonyl chloride is a heterocyclic building block used in chemical

synthesis. The quantitative data for this compound are summarized below.

Property Value Citations

Molecular Formula C6H6ClNO3S [1][2][3]

Molecular Weight 207.63 g/mol [2][3][4]

Monoisotopic Mass 206.9757 Da [1]

CAS Number 219715-44-3 [3][5][6]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-Methoxypyridine-3-
sulfonyl chloride are proprietary or not readily available in public literature, a general and
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common method for the preparation of sulfonyl chlorides from the corresponding sulfonic acid

or its salt is the treatment with a chlorinating agent.

Generalized Synthesis of Aryl Sulfonyl Chlorides

A typical procedure involves the reaction of a sodium salt of a sulfonic acid with a chlorinating

agent like thionyl chloride (SOCl₂), often in an inert solvent.

Example Protocol:

The corresponding sodium sulfonate salt is suspended in an aprotic solvent (e.g.,

dichloromethane or toluene).

An excess of thionyl chloride is added to the suspension, potentially with a catalytic amount

of a tertiary amine or N,N-dimethylformamide (DMF).

The reaction mixture is heated under reflux for several hours until the starting material is

consumed, which can be monitored by techniques like Thin Layer Chromatography (TLC) or

High-Performance Liquid Chromatography (HPLC).

After the reaction is complete, the excess thionyl chloride and solvent are removed under

reduced pressure.

The resulting crude sulfonyl chloride can then be purified, for instance, by distillation under

vacuum or by recrystallization.

It is important to note that sulfonyl chlorides can be sensitive to moisture and should be

handled in a dry environment.

Conceptual Workflow: Synthesis
The following diagram illustrates a conceptual workflow for the synthesis of a pyridine sulfonyl

chloride, which is a general representation of the chemical processes involved.
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Conceptual workflow for the synthesis of a pyridine sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - 2-methoxypyridine-3-sulfonyl chloride (C6H6ClNO3S)
[pubchemlite.lcsb.uni.lu]

2. chembk.com [chembk.com]

3. 219715-44-3|2-Methoxypyridine-3-sulfonyl chloride|BLD Pharm [bldpharm.com]

4. lookchem.com [lookchem.com]

5. 2-Methoxypyridine-3-sulfonyl chloride | 219715-44-3 [chemicalbook.com]

6. alchempharmtech.com [alchempharmtech.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxypyridine-3-
sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126392#2-methoxypyridine-3-sulfonyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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